Cas no 2202458-92-0 (2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine)

• Product Name: 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine
• CAS No: 2202458-92-0
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• CID: 5325572
• Update Time: 2025-11-01

2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(3,3-difluorocyclobutyl)methoxy]-3-methylpyrazine
• 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine

• Inchi： 1S/C10H12F2N2O/c1-7-9(14-3-2-13-7)15-6-8-4-10(11,12)5-8/h2-3,8H,4-6H2,1H3
• InChI Key： OQOXHVGIYRJANZ-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C(C)=NC=CN=2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.9
• Topological Polar Surface Area: 35

Additional information on 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine

Introduction to 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine (CAS No. 2202458-92-0)

2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine, with the CAS number 2202458-92-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazine class and features a unique substitution pattern that includes a difluorocyclobutyl moiety and a methoxy group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine is characterized by its cyclic nature and the presence of fluorine atoms, which are known to enhance metabolic stability and improve pharmacokinetic profiles. The difluorocyclobutyl group, in particular, has been shown to confer enhanced lipophilicity and reduced susceptibility to metabolic degradation, which are crucial factors in the design of effective therapeutic agents.

Recent studies have highlighted the potential of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a valuable lead for the development of new antibiotics.

In addition to its antibacterial properties, 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The selective modulation of these pathways could lead to the development of more targeted and effective treatments for these debilitating conditions.

The pharmacokinetic profile of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine has been extensively studied using both in vitro and in vivo models. Results from these studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and extended half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The synthesis of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the formation of the difluorocyclobutyl moiety through a ring-closing metathesis reaction followed by functional group manipulation to introduce the methoxy group. The robustness and scalability of these synthetic routes ensure that sufficient quantities of the compound can be produced for both research and commercial purposes.

In conclusion, 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyrazine (CAS No. 2202458-92-0) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound, underscoring its significance in advancing drug discovery efforts.